Cas no 625377-25-5 (6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 625377-25-5
• MF: C₁₇H₂₀F₃N₃S
• MW: 355.421012878418
• CID: 6784633
• PubChem ID: 1086469
• Update Time: 2025-06-09

6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• STL342576
• 6-Cyclopropyl-2-((2-(piperidin-1-yl)ethyl)thio)-4-(trifluoromethyl)nicotinonitrile
• 625377-25-5
• CS-0326830
• 6-cyclopropyl-2-(2-piperidin-1-ylethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• AKOS000666037
• BRD-K44696749-001-01-2
• 6-cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile
• SS-0369
• TimTec1_003101
• HMS1542M21
• 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C17H20F3N3S/c18-17(19,20)14-10-15(12-4-5-12)22-16(13(14)11-21)24-9-8-23-6-2-1-3-7-23/h10,12H,1-9H2
• InChI Key： MCEAUPBBZHUKDO-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C(C(F)(F)F)=CC(C2CC2)=N1)CCN1CCCCC1

Computed Properties

• Exact Mass: 355.13300331g/mol
• Monoisotopic Mass: 355.13300331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.2Ų

Additional information on 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile

Introduction to 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 625377-25-5)

6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile, a compound with the chemical identifier CAS No. 625377-25-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a cyclopropyl group, a piperidin-1-yl ethyl sulfanyl moiety, and a trifluoromethyl substituent on the pyridine ring, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, aiming to unlock its therapeutic potential. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design. Additionally, the piperidin-1-yl ethyl sulfanyl moiety introduces a polar surface area that can interact favorably with biological targets. The trifluoromethyl group further modulates the pharmacokinetic properties of the molecule by increasing lipophilicity and reducing metabolic clearance.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent activity against various diseases. 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile has shown promising results in preclinical studies, particularly in the context of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it a candidate for further investigation in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The compound's structure also suggests potential applications in oncology. The combination of the cyclopropyl, piperidin-1-yl, and trifluoromethyl groups creates a scaffold that can be modified to target specific enzymes involved in cancer cell proliferation. Preliminary studies have indicated that derivatives of this compound may inhibit key signaling pathways associated with tumor growth, offering a new avenue for developing anticancer therapies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile and biological targets. These techniques have allowed researchers to predict binding affinities and optimize molecular structures for improved efficacy. The integration of machine learning algorithms has further accelerated the drug discovery process by identifying promising candidates for experimental validation.

The pharmacological profile of this compound is also influenced by its solubility and bioavailability. The presence of polar functional groups enhances water solubility, which is crucial for oral administration. Additionally, the lipophilic nature imparted by the trifluoromethyl group facilitates efficient absorption across biological membranes. These properties make 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile an attractive candidate for further clinical development.

In conclusion, 6-Cyclopropyl-2-{[2-(piperidin-1-yl)ethyl]sulfanyl}-4-(trifluoromethyl)pyridine-3-carbonitrile represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.